Cas no 2716-12-3 (Benzenamine,4,4'-[1,4-phenylenebis(1-methylethylidene)]bis[2,6-dimethyl-)

• Product Name: Benzenamine,4,4'-[1,4-phenylenebis(1-methylethylidene)]bis[2,6-dimethyl-
• CAS No: 2716-12-3
• MF: C₂₈H₃₆N₂
• MW: 400.598847389221
• CID: 275388
• PubChem ID: 75931
• Update Time: 2025-04-19

Benzenamine,4,4'-[1,4-phenylenebis(1-methylethylidene)]bis[2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,4'-[1,4-phenylenebis(1-methylethylidene)]bis[2,6-dimethyl-
• 4,4'-(1,4-phenylenedipropane-2,2-diyl)bis(2,6-dimethylaniline)
• 4,4'-(benzene-1,4-diyldipropane-2,2-diyl)bis(2,6-dimethylaniline)
• 4,4'-(phenylene-1,4-diisopropyl)bis(2,6-dimethylaniline)
• AC1L2PTS
• AC1Q539O
• AG-K-46440
• AR-1F7387
• Benzenamine, 4,4'-(1,4-phenylenebis(1-methylethylidene))bis(2,6-dimethyl-
• CTK4F9184
• SureCN2050316
• NS00002196
• SCHEMBL2050316
• 1,4-bis[alpha-(4-amino-3,5-dimethylphenyl)-alpha-methylethyl]benzene
• Benzenamine, 4,4'-[1,4-phenylenebis(1-methylethylidene)]bis[2,6-dimethyl-
• 2716-12-3
• DTXSID8062602
• BTHNNXVDXOFTBP-UHFFFAOYSA-N

• Inchi： 1S/C28H36N2/c1-17-13-23(14-18(2)25(17)29)27(5,6)21-9-11-22(12-10-21)28(7,8)24-15-19(3)26(30)20(4)16-24/h9-16H,29-30H2,1-8H3
• InChI Key： BTHNNXVDXOFTBP-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC(=CC=1C)C(C)(C)C1C=CC(=CC=1)C(C)(C)C1C=C(C)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 400.28808
• Monoisotopic Mass: 400.288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 7.6

Experimental Properties

• Density: 1.038
• Boiling Point: 546.4°Cat760mmHg
• Flash Point: 342.4°C
• Refractive Index: 1.591
• PSA: 52.04